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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

applications of N-(Benzyloxycarbonyl)-DL-alanine, a key building block in peptide chemistry.

This document is intended to be a comprehensive resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors requiring the use of

protected amino acids.

Core Chemical Properties
N-(Benzyloxycarbonyl)-DL-alanine, also known as Z-DL-alanine or N-Cbz-DL-alanine, is a

racemic mixture of the D- and L-enantiomers of N-benzyloxycarbonyl-alanine. The

benzyloxycarbonyl (Cbz or Z) group serves as a crucial protecting group for the amine

functionality of the alanine amino acid, preventing unwanted side reactions during peptide

synthesis.[1][2]

Physicochemical Data
The following table summarizes the key physicochemical properties of N-
(Benzyloxycarbonyl)-DL-alanine. It is important to note that as a racemic mixture, it does not

exhibit optical rotation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b554550?utm_src=pdf-interest
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₁₃NO₄ [3]

Molecular Weight 223.23 g/mol [3]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 112-113 °C [2]

Boiling Point 364.51 °C (rough estimate) [2]

Density 1.2446 g/cm³ (rough estimate) [2]

Solubility

Soluble in organic solvents

such as methanol and

dichloromethane.

[4]

CAS Number 4132-86-9 [3]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of N-(Benzyloxycarbonyl)-
DL-alanine. The expected spectral characteristics are outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.tcichemicals.com/IE/en/p/C0632
https://www.tcichemicals.com/IE/en/p/C0632
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://aapep.bocsci.com/product/z-dl-alanine-cas-4132-86-9-11851.html
https://www.chembk.com/en/chem/Cbz-N-methyl-DL-alanine
https://www.tcichemicals.com/IE/en/p/C0632
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/product/b554550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Features and Expected Values

¹H NMR

Signals corresponding to the protons of the

alanine methyl group, the α-proton, the benzylic

protons of the Cbz group, and the aromatic

protons of the phenyl ring.

¹³C NMR

Resonances for the carbonyl carbons of the

carboxylic acid and the carbamate, the aromatic

carbons, the benzylic carbon, and the carbons

of the alanine backbone.

IR Spectroscopy

Characteristic absorption bands for the N-H

stretching of the amide, C=O stretching of the

carboxylic acid and the carbamate, and

aromatic C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of the compound, along with

characteristic fragmentation patterns.

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of N-
(Benzyloxycarbonyl)-DL-alanine are crucial for its effective use in research and development.

Synthesis of N-(Benzyloxycarbonyl)-DL-alanine
This protocol is adapted from the Schotten-Baumann reaction, a common method for the N-

protection of amino acids.

Materials:

DL-Alanine

Benzyl chloroformate (Cbz-Cl)

Sodium hydroxide (NaOH)
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Hydrochloric acid (HCl)

Diethyl ether

Distilled water

Ice bath

Magnetic stirrer

pH meter or pH paper

Procedure:

Dissolve DL-alanine (1.0 equivalent) in a 2 M aqueous solution of sodium hydroxide.

Cool the solution to 0-5 °C using an ice bath.

While maintaining the temperature and vigorously stirring, add benzyl chloroformate (1.1

equivalents) dropwise.

Simultaneously, add a 2 M NaOH solution dropwise to maintain the pH of the reaction

mixture between 9 and 10.

After the addition is complete, continue stirring the mixture at room temperature for 2-3

hours.

Transfer the reaction mixture to a separatory funnel and wash with diethyl ether to remove

any unreacted benzyl chloroformate.

Carefully acidify the aqueous layer to a pH of 2-3 with a 1 M HCl solution. This will cause the

N-(Benzyloxycarbonyl)-DL-alanine to precipitate out as a white solid.

Collect the solid precipitate by vacuum filtration.

Wash the collected solid with cold distilled water.

Dry the product under vacuum to obtain the final N-(Benzyloxycarbonyl)-DL-alanine.
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Purification by Recrystallization
For higher purity, the synthesized product can be recrystallized.

Materials:

Crude N-(Benzyloxycarbonyl)-DL-alanine

Ethyl acetate

Hexane

Heating mantle or hot plate

Erlenmeyer flask

Ice bath

Procedure:

Dissolve the crude N-(Benzyloxycarbonyl)-DL-alanine in a minimal amount of hot ethyl

acetate.

Once fully dissolved, allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to promote crystallization.

If crystallization is slow to initiate, add a small amount of hexane as an anti-solvent.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethyl acetate/hexane mixture.

Dry the crystals under vacuum.

Characterization Methods
The identity and purity of the synthesized N-(Benzyloxycarbonyl)-DL-alanine should be

confirmed using various analytical techniques.
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Melting Point Determination: Compare the melting point of the synthesized product with the

literature value. A sharp melting point range indicates high purity.

Thin Layer Chromatography (TLC): Monitor the reaction progress and assess the purity of

the final product. A single spot on the TLC plate suggests a pure compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the chemical structure.

Infrared (IR) Spectroscopy: An IR spectrum should be recorded to identify the characteristic

functional groups present in the molecule.

Mass Spectrometry (MS): Determine the molecular weight of the compound to confirm its

identity.

Role in Peptide Synthesis
N-(Benzyloxycarbonyl)-DL-alanine is a fundamental reagent in solution-phase peptide

synthesis. The Cbz group provides robust protection for the α-amino group, allowing for the

selective formation of peptide bonds. The following diagram illustrates the logical workflow of a

single coupling cycle in peptide synthesis using a Cbz-protected amino acid.
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Step 1: Activation

Step 2: Coupling

Step 3: Deprotection (Optional, for chain extension)

N-Cbz-DL-Alanine
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Activation
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Protected Dipeptide
(Cbz-DL-Ala-Gly-OMe)

Peptide Bond Formation

Amino Acid Ester
(e.g., Gly-OMe)

Dipeptide Ester
(H-DL-Ala-Gly-OMe)

Cbz Removal

Deprotecting Agent
(e.g., H₂/Pd-C)

Click to download full resolution via product page

Caption: Workflow of a peptide coupling reaction using N-Cbz-DL-alanine.

This workflow demonstrates the activation of the Cbz-protected alanine, its subsequent

coupling with another amino acid ester to form a protected dipeptide, and the optional

deprotection step to allow for further elongation of the peptide chain. The choice of coupling

reagents and deprotection methods can be tailored to the specific requirements of the

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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